Cas no 1503118-06-6 (3-(Thiophen-2-yl)butan-2-ol)

• Product Name: 3-(Thiophen-2-yl)butan-2-ol
• CAS No: 1503118-06-6
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 5737153
• PubChem ID: 66438721
• Update Time: 2025-05-20

3-(Thiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS015783990
• 1503118-06-6
• EN300-1625669
• 3-(thiophen-2-yl)butan-2-ol
• 2-Thiopheneethanol, α,β-dimethyl-
• 3-(Thiophen-2-yl)butan-2-ol

• Inchi： 1S/C8H12OS/c1-6(7(2)9)8-4-3-5-10-8/h3-7,9H,1-2H3
• InChI Key： QBCDVFLIWDAGDN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)C(C)O

Computed Properties

• Exact Mass: 156.06088618g/mol
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 233.9±15.0 °C(Predicted)
• pka: 14.72±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(Thiophen-2-yl)butan-2-ol

Comprehensive Analysis of 3-(Thiophen-2-yl)butan-2-ol (CAS No. 1503118-06-6): Properties, Applications, and Industry Trends

3-(Thiophen-2-yl)butan-2-ol (CAS No. 1503118-06-6) is a sulfur-containing organic compound with a molecular formula of C8H12OS. This versatile chemical intermediate has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural features. The presence of both a thiophene ring and a hydroxyl group in its molecular architecture makes it particularly valuable for synthetic applications. Recent studies highlight its potential as a building block for heterocyclic compounds, which are increasingly important in drug discovery programs targeting neurological disorders and metabolic diseases.

The compound's physicochemical properties have been extensively characterized to support its growing industrial applications. With a molecular weight of 156.24 g/mol, 3-(Thiophen-2-yl)butan-2-ol typically appears as a colorless to pale yellow liquid at room temperature. Its boiling point ranges between 230-235°C, while the melting point is approximately -15°C. The hydroxyl group at the second carbon position contributes to its moderate polarity, making it soluble in common organic solvents like ethanol, acetone, and dichloromethane, but only slightly soluble in water. These properties are crucial for researchers optimizing synthetic routes for pharmaceutical intermediates or specialty chemicals.

In the pharmaceutical sector, 3-(Thiophen-2-yl)butan-2-ol has emerged as a key intermediate for developing CNS-active compounds. The thiophene moiety is known to enhance blood-brain barrier permeability, making derivatives of this compound particularly interesting for neurological drug development. Recent patent literature reveals its incorporation into potential dopamine receptor modulators and serotonin reuptake inhibitors. The compound's chiral center at the second carbon position also offers opportunities for developing enantiomerically pure pharmaceuticals, addressing the growing demand for stereoselective drugs with improved efficacy and reduced side effects.

The material science field has also benefited from applications of 3-(Thiophen-2-yl)butan-2-ol. Its conjugated system makes it valuable for synthesizing organic semiconductors and conductive polymers. Researchers are exploring its use in developing novel organic electronic materials for flexible displays and photovoltaic devices. The compound's ability to participate in cross-coupling reactions enables the creation of extended π-conjugated systems essential for charge transport in these advanced materials. This aligns with current industry trends toward sustainable and lightweight electronic components.

From a synthetic chemistry perspective, 3-(Thiophen-2-yl)butan-2-ol offers multiple functional group transformations. The hydroxyl group can be readily converted to various derivatives through standard reactions like oxidation, esterification, or etherification. Meanwhile, the thiophene ring can undergo electrophilic aromatic substitution or metal-catalyzed coupling reactions. These transformations make the compound a versatile starting material for creating diverse molecular architectures. Recent publications highlight innovative uses in multicomponent reactions and cascade syntheses, demonstrating its value in efficient synthetic strategies.

Quality control and analytical characterization of 3-(Thiophen-2-yl)butan-2-ol typically involve advanced techniques. High-performance liquid chromatography (HPLC) with UV detection is commonly employed for purity assessment, while gas chromatography-mass spectrometry (GC-MS) provides structural confirmation. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, offers detailed information about the compound's molecular structure and purity. These analytical methods are essential for ensuring batch-to-batch consistency in industrial applications and research settings.

Environmental and safety considerations for 3-(Thiophen-2-yl)butan-2-ol have been thoroughly evaluated. While not classified as highly hazardous, standard laboratory precautions should be observed when handling this compound. Proper personal protective equipment (PPE) including gloves and safety goggles is recommended. The compound should be stored in tightly sealed containers under inert atmosphere to prevent oxidation. Disposal should follow local regulations for organic compounds, with particular attention to potential environmental impact of sulfur-containing substances. These precautions align with growing industry emphasis on green chemistry principles and sustainable chemical practices.

The commercial availability of 3-(Thiophen-2-yl)butan-2-ol has expanded significantly in recent years to meet growing demand. Several specialty chemical suppliers now offer the compound in various quantities, from research-scale vials to bulk industrial quantities. Pricing typically reflects the high purity grade required for pharmaceutical applications, with HPLC-grade material commanding premium prices. The development of efficient synthetic methodologies has helped stabilize supply chains, though quality variations between suppliers remain an important consideration for end users.

Future research directions for 3-(Thiophen-2-yl)butan-2-ol appear promising. Scientists are investigating its potential in catalyzed asymmetric synthesis and as a precursor for biologically active molecules. The compound's utility in metal-organic frameworks (MOFs) and other advanced materials is another active area of investigation. With increasing interest in sulfur-containing heterocycles across multiple disciplines, the importance of this versatile building block is likely to grow in coming years, potentially leading to novel applications in medicine, materials science, and beyond.